Cas no 2229544-81-2 (3-(2-methoxy-1,3-thiazol-5-yl)propane-1-thiol)

• Product Name: 3-(2-methoxy-1,3-thiazol-5-yl)propane-1-thiol
• CAS No: 2229544-81-2
• MF: C₇H₁₁NOS₂
• MW: 189.298339128494
• CID: 6532027
• PubChem ID: 164663764
• Update Time: 2025-06-08

3-(2-methoxy-1,3-thiazol-5-yl)propane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxy-1,3-thiazol-5-yl)propane-1-thiol
• EN300-1761367
• 2229544-81-2

• Inchi： 1S/C7H11NOS2/c1-9-7-8-5-6(11-7)3-2-4-10/h5,10H,2-4H2,1H3
• InChI Key： JRLPMSUAUYVBTR-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1CCCS)OC

Computed Properties

• Exact Mass: 189.02820632g/mol
• Monoisotopic Mass: 189.02820632g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 51.4Ų

Additional information on 3-(2-methoxy-1,3-thiazol-5-yl)propane-1-thiol

Introduction to 3-(2-methoxy-1,3-thiazol-5-yl)propane-1-thiol (CAS No. 2229544-81-2)

3-(2-methoxy-1,3-thiazol-5-yl)propane-1-thiol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2229544-81-2, has garnered considerable attention due to its potential applications in drug development and bioorganic synthesis. The molecular structure of this compound incorporates a thiazole moiety, which is a heterocyclic compound consisting of sulfur, nitrogen, and carbon atoms. This moiety is known for its versatility in medicinal chemistry, contributing to the compound's reactivity and biological activity.

The presence of a 2-methoxy group in the thiazole ring further enhances the compound's chemical diversity. This substitution pattern is strategically important as it can influence the compound's solubility, metabolic stability, and interactions with biological targets. The propane-1-thiol component of the molecule introduces a thiol (-SH) functional group, which is highly reactive and can participate in various chemical transformations. These characteristics make 3-(2-methoxy-1,3-thiazol-5-yl)propane-1-thiol a valuable intermediate in the synthesis of more complex pharmaceutical molecules.

In recent years, there has been growing interest in thiazole derivatives due to their wide range of biological activities. Thiazole-based compounds have been reported to exhibit antimicrobial, anti-inflammatory, anticancer, and anti-viral properties. The specific arrangement of atoms in 3-(2-methoxy-1,3-thiazol-5-yl)propane-1-thiol positions it as a promising candidate for further investigation in these areas. Current research focuses on understanding how modifications to the thiazole ring and other parts of the molecule can enhance or alter its biological effects.

One of the most exciting aspects of this compound is its potential role in developing novel therapeutic agents. The combination of the thiazole ring and the thiol group provides multiple sites for functionalization, allowing chemists to design molecules with tailored properties. For instance, researchers are exploring how to leverage the reactivity of the thiol group to create covalent bonds with target proteins or enzymes in biological systems. This approach has shown promise in developing drugs that can selectively inhibit specific pathways involved in diseases.

The pharmaceutical industry has been particularly interested in compounds that can modulate inflammatory responses. Thiazole derivatives have been found to interact with various inflammatory mediators and signaling pathways. 3-(2-methoxy-1,3-thiazol-5-yl)propane-1-thiol, with its unique structural features, may offer new insights into how these pathways can be effectively targeted. Preliminary studies suggest that this compound may have anti-inflammatory effects by inhibiting key enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are crucial in producing pro-inflammatory molecules.

Another area where this compound shows promise is in anticancer research. Cancer cells often exhibit altered metabolic pathways and increased proliferation rates compared to normal cells. Thiazole derivatives have been shown to disrupt these processes by interfering with essential cellular functions. The reactivity of the thiol group in 3-(2-methoxy-1,3-thiazol-5-yl)propane-1-thiol could be exploited to develop prodrugs that release active species directly at tumor sites or to create compounds that inhibit specific enzymes involved in cancer cell growth and survival.

The synthesis of 3-(2-methoxy-1,3-thiazol-5-yl)propane-1-thiol involves several well-established chemical reactions, including nucleophilic substitution and condensation reactions. The synthesis typically starts with commercially available precursors such as 2-methoxythiophene and alkyl halides or sulfides. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have also been employed to improve yields and selectivity. These methods highlight the compound's synthetic accessibility and its potential for large-scale production if needed.

In conclusion, 3-(2-methoxy-1,3-thiazol-5-yl)propane-1-thiol (CAS No. 2229544-81-2) is a versatile and promising compound with significant potential in pharmaceutical applications. Its unique structural features make it an excellent candidate for further research into drug development and bioorganic synthesis. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in developing innovative therapeutic strategies.